Cas no 1261764-07-1 (2-(Difluoromethoxy)-5-(2,3-difluorophenyl)pyridine)

• Product Name: 2-(Difluoromethoxy)-5-(2,3-difluorophenyl)pyridine
• CAS No: 1261764-07-1
• MF: C₁₂H₇F₄NO
• MW: 257.183696985245
• CID: 1034368
• PubChem ID: 71302313
• Update Time: 2025-10-21

2-(Difluoromethoxy)-5-(2,3-difluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)-5-(2,3-difluorophenyl)pyridine
• C12H7F4NO
• J-506360
• DTXSID50744604
• 1261764-07-1
• DB-291940

• Inchi： 1S/C12H7F4NO/c13-9-3-1-2-8(11(9)14)7-4-5-10(17-6-7)18-12(15)16/h1-6,12H
• InChI Key： IITADLFEVMXCOH-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=NC(=CC=1)OC(F)F)F

Computed Properties

• Exact Mass: 257.04637650g/mol
• Monoisotopic Mass: 257.04637650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(Difluoromethoxy)-5-(2,3-difluorophenyl)pyridine

Recent Advances in the Study of 2-(Difluoromethoxy)-5-(2,3-difluorophenyl)pyridine (CAS: 1261764-07-1)

The compound 2-(Difluoromethoxy)-5-(2,3-difluorophenyl)pyridine (CAS: 1261764-07-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by its difluoromethoxy and difluorophenyl substituents, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, pharmacological activities, and potential mechanisms of action, particularly in the context of neurological disorders and inflammatory diseases.

One of the key breakthroughs in the study of this compound is its role as a modulator of ion channels and neurotransmitter receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(Difluoromethoxy)-5-(2,3-difluorophenyl)pyridine exhibits high affinity for specific GABA_A receptor subtypes, suggesting its potential as an anxiolytic or anticonvulsant agent. The study utilized advanced computational modeling and electrophysiological assays to elucidate the binding interactions and functional effects of the compound, providing a foundation for further optimization.

In addition to its neurological applications, recent research has explored the anti-inflammatory properties of this compound. A preclinical study conducted by a team at the University of California, San Francisco, revealed that 2-(Difluoromethoxy)-5-(2,3-difluorophenyl)pyridine significantly inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. The study attributed this effect to the compound's ability to modulate NF-κB signaling pathways, highlighting its potential as a novel anti-inflammatory therapeutic.

The synthetic pathways for 2-(Difluoromethoxy)-5-(2,3-difluorophenyl)pyridine have also been refined in recent years. A 2022 publication in Organic Process Research & Development described a scalable and cost-effective synthesis route that employs palladium-catalyzed cross-coupling reactions. This advancement addresses previous challenges related to yield and purity, making the compound more accessible for large-scale pharmaceutical production.

Despite these promising findings, challenges remain in the clinical translation of 2-(Difluoromethoxy)-5-(2,3-difluorophenyl)pyridine. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to enhance its therapeutic efficacy.

In conclusion, 2-(Difluoromethoxy)-5-(2,3-difluorophenyl)pyridine represents a versatile scaffold with significant potential in drug discovery. Its dual applications in neurology and immunology, coupled with recent advancements in synthesis and mechanistic understanding, position it as a compelling candidate for future therapeutic development. Continued research efforts will be essential to address existing limitations and unlock its full clinical potential.